Cas no 1849364-64-2 (5-bromo-2-propyl-pyridin-3-amine)

• Product Name: 5-bromo-2-propyl-pyridin-3-amine
• CAS No: 1849364-64-2
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 5290389
• PubChem ID: 91469134
• Update Time: 2026-03-10

5-bromo-2-propyl-pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 5-bromo-2-propyl-
• 5-bromo-2-propyl-pyridin-3-amine

• Inchi： 1S/C8H11BrN2/c1-2-3-8-7(10)4-6(9)5-11-8/h4-5H,2-3,10H2,1H3
• InChI Key： PMOHVPNVTUYTIO-UHFFFAOYSA-N
• SMILES： C1(CCC)=NC=C(Br)C=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-bromo-2-propyl-pyridin-3-amine

Comprehensive Overview of 5-bromo-2-propyl-pyridin-3-amine (CAS No. 1849364-64-2): Properties, Applications, and Industry Insights

5-bromo-2-propyl-pyridin-3-amine (CAS No. 1849364-64-2) is a specialized heterocyclic amine compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative features a unique molecular structure combining a propyl side chain with an amine functional group at the 3-position, making it a valuable intermediate for synthetic chemistry applications. The presence of both electron-donating (amine) and electron-withdrawing (bromo) substituents on the pyridine ring creates interesting electronic properties that researchers are actively exploring.

Recent studies highlight the compound's potential in drug discovery programs, particularly as a building block for kinase inhibitors and GPCR-targeted therapeutics. The pharmaceutical industry's growing focus on small molecule drug development has increased demand for structurally diverse pyridine-based intermediates like 5-bromo-2-propyl-pyridin-3-amine. Its balanced lipophilicity (logP ~2.1) and moderate molecular weight (215.09 g/mol) make it particularly suitable for medicinal chemistry optimization projects addressing current challenges in CNS drug delivery and bioavailability enhancement.

From a synthetic chemistry perspective, the bromo substituent at the 5-position offers excellent opportunities for cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig transformations. This versatility aligns with the pharmaceutical industry's increasing adoption of transition metal-catalyzed reactions for efficient scaffold diversification. Analytical characterization data reveals the compound's high purity (>98%) by HPLC, with characteristic 1H NMR peaks at δ 8.12 (d, J=2.4 Hz, 1H), 7.25 (d, J=2.4 Hz, 1H), and 2.55 (t, J=7.6 Hz, 2H) that facilitate quality control in GMP-compliant synthesis.

The agrochemical sector has shown growing interest in 5-bromo-2-propyl-pyridin-3-amine as a potential precursor for novel crop protection agents. Its structural features suggest possible activity against fungal pathogens and insect pests, particularly in developing resistance-breaking formulations. With increasing regulatory pressure on traditional pesticides, researchers are evaluating this compound's utility in next-generation sustainable agrochemicals that address environmental persistence concerns while maintaining efficacy.

Material science applications are emerging for this compound, particularly in the development of organic electronic materials. The conjugated π-system of the pyridine core, combined with the electron-rich amine and electron-deficient bromo groups, creates interesting charge transport properties that could benefit OLED technologies and organic photovoltaics. Recent patents have highlighted derivatives of 5-bromo-2-propyl-pyridin-3-amine as potential electron transport layers in flexible display applications.

Quality control protocols for 5-bromo-2-propyl-pyridin-3-amine typically involve HPLC-UV analysis (λmax = 268 nm), mass spectrometry (ESI+ m/z 216.0 [M+H]+), and comprehensive spectroscopic characterization. The compound demonstrates good storage stability under inert atmosphere at -20°C, with recommended handling in amber glass containers to prevent potential photodegradation. These characteristics make it suitable for long-term research projects and scale-up initiatives in contract manufacturing organizations.

Current market trends indicate rising demand for halogenated pyridine derivatives, with 5-bromo-2-propyl-pyridin-3-amine positioned as a valuable niche intermediate. The global push toward targeted therapies in oncology and precision agriculture solutions continues to drive innovation around such specialized building blocks. Several custom synthesis providers now offer kilogram-scale production capabilities, reflecting the compound's transition from research curiosity to commercially relevant intermediate.

Environmental and safety assessments of 5-bromo-2-propyl-pyridin-3-amine suggest it requires standard laboratory precautions for handling organic amines. While not classified as highly hazardous, proper personal protective equipment (nitrile gloves, safety goggles) and engineering controls (fume hoods) are recommended during manipulation. The compound's ecotoxicological profile appears favorable compared to many persistent organic pollutants, though comprehensive biodegradation studies are still ongoing in academic and industrial laboratories.

Future research directions for 5-bromo-2-propyl-pyridin-3-amine include exploration of its metal complexation behavior for catalytic applications and investigation of its biological activity spectrum through high-throughput screening. The compound's structural modularity makes it particularly attractive for combinatorial chemistry approaches and fragment-based drug design. As synthetic methodologies continue advancing, particularly in C-H activation and late-stage functionalization, the utility of this versatile intermediate will likely expand across multiple scientific disciplines.